3-(4-Methoxybutyl)bicyclo[1.1.1]pentan-1-amine

• IUPAC Name: 3-(4-methoxybutyl)bicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C10H19NO/c1-12-5-3-2-4-9-6-10(11,7-9)8-9/h2-8,11H2,1H3
• InChI Key: LOHGQJVGUSKSOF-UHFFFAOYSA-N
• Canonical SMILES: COCCCCC12CC(C1)(C2)N
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol

Description

Bicyclo[1.1.1]pentane (BCP) is a high-value bioisostere for 1,4-disubstituted phenyl rings, internal alkynes, and the tert-butyl group. It’s a desirable building block for medicinal chemistry due to its three-dimensional character and saturation.

Synthesis Analysis

The synthesis of BCP derivatives has been a topic of interest in recent years. One method involves the conversion of the readily available bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry.

Molecular Structure Analysis

The BCP structure is highly strained, which allows it to participate in a range of strain-releasing reactions. The unique properties of the BCP core present considerable synthetic challenges to the development of such.

Chemical Reactions Analysis

The functionalization of BCP derivatives is an emerging field. While functionalization of the tertiary bridgehead positions of BCP derivatives is well-documented, functionalization of the three concyclic secondary bridge positions remains an emerging field.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For BCP derivatives, properties such as solubility, potency, and metabolic stability have been found to be increased or equal.